Cas no 126554-05-0 (Carbamimidothioic acid, [4-(1,1-dimethylethyl)phenyl]methyl ester)

• Product Name: Carbamimidothioic acid, [4-(1,1-dimethylethyl)phenyl]methyl ester
• CAS No: 126554-05-0
• MF: C₁₂H₁₈N₂S
• MW: 222.349721431732
• CID: 2769221
• PubChem ID: 8106455
• Update Time: 2025-04-21

Carbamimidothioic acid, [4-(1,1-dimethylethyl)phenyl]methyl ester Chemical and Physical Properties

Names and Identifiers

• CHEMBL1229103
• 4-Tert-Butylbenzyl Carbamimidothioate Hydrobromide
• BDBM50325551
• CHEMBL1224392
• Carbamimidothioic acid, [4-(1,1-dimethylethyl)phenyl]methyl ester
• 126554-05-0
• DTXSID20429072
• AKOS008945931
• SCHEMBL14355149

• Inchi： 1S/C12H18N2S/c1-12(2,3)10-6-4-9(5-7-10)8-15-11(13)14/h4-7H,8H2,1-3H3,(H3,13,14)
• InChI Key： FCYJFUBBEMGBSN-UHFFFAOYSA-N
• SMILES： S(C(=N)N)CC1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 222.11906976Da
• Monoisotopic Mass: 222.11906976Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 75.2Ų